Cas no 6311-14-4 (2-hexadecyliminopropanoic Acid)
6311-14-4 structure
Product Name:2-hexadecyliminopropanoic Acid
CAS No:6311-14-4
MF:C19H37NO2
MW:311.502586126328
CID:1651590
PubChem ID:238919
Update Time:2025-04-21
2-hexadecyliminopropanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-hexadecyliminopropanoic Acid
- (2e)-2-(hexadecylimino)propanoic acid
- NSC43519
- AC1Q5QF8
- AC1L621Q
- CTK5B7597
- KST-1A7670
- AR-1A2261
- NSC-43519
- (2e)-2-(hexadecylimino)propanoic acid; NSC43519; AC1Q5QF8; AC1L621Q; CTK5B7597; KST-1A7670; AR-1A2261; NSC-43519;
- DTXSID10286030
- 6311-14-4
-
- Inchi: 1S/C19H37NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-18(2)19(21)22/h3-17H2,1-2H3,(H,21,22)/b20-18+
- InChI Key: XNFPVYOZNUXUKI-CZIZESTLSA-N
- SMILES: OC(/C(/C)=N/CCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 311.28261
- Monoisotopic Mass: 311.282429423g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 16
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.5
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 49.66
- LogP: 6.01320
2-hexadecyliminopropanoic Acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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